Cas no 1807202-94-3 (5-Chloromethyl-3-cyano-2-(difluoromethoxy)phenylacetic acid)

• Product Name: 5-Chloromethyl-3-cyano-2-(difluoromethoxy)phenylacetic acid
• CAS No: 1807202-94-3
• MF: C₁₁H₈ClF₂NO₃
• MW: 275.635929107666
• CID: 4981172
• Update Time: 2025-05-19

5-Chloromethyl-3-cyano-2-(difluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloromethyl-3-cyano-2-(difluoromethoxy)phenylacetic acid

• Inchi： 1S/C11H8ClF2NO3/c12-4-6-1-7(3-9(16)17)10(18-11(13)14)8(2-6)5-15/h1-2,11H,3-4H2,(H,16,17)
• InChI Key： ZKUYVDRZAFSNDX-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C(=C(CC(=O)O)C=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 344
• XLogP3: 2.4
• Topological Polar Surface Area: 70.3

Additional information on 5-Chloromethyl-3-cyano-2-(difluoromethoxy)phenylacetic acid

5-Chloromethyl-3-cyano-2-(difluoromethoxy)phenylacetic acid (CAS 1807202-94-3): A Versatile Intermediate for Pharmaceutical and Agrochemical Applications

5-Chloromethyl-3-cyano-2-(difluoromethoxy)phenylacetic acid (CAS 1807202-94-3) is a highly specialized chemical intermediate that has gained significant attention in recent years due to its unique structural features and broad applicability in the synthesis of active pharmaceutical ingredients (APIs) and agrochemicals. This compound, characterized by its chloromethyl, cyano, and difluoromethoxy functional groups, offers a versatile platform for further chemical modifications, making it a valuable building block in modern synthetic chemistry.

The growing demand for fluorinated compounds in the pharmaceutical industry has positioned 5-Chloromethyl-3-cyano-2-(difluoromethoxy)phenylacetic acid as a key intermediate. Fluorine incorporation is known to enhance the metabolic stability, bioavailability, and binding affinity of drug molecules, which explains why approximately 30% of newly approved drugs contain fluorine atoms. The difluoromethoxy group in this compound is particularly valuable for developing novel therapeutics targeting various diseases, including inflammatory conditions and central nervous system disorders.

In agrochemical applications, the 5-Chloromethyl-3-cyano-2-(difluoromethoxy)phenylacetic acid structure serves as a precursor for developing new-generation crop protection agents. The combination of chloromethyl and cyano functionalities with the difluoromethoxy moiety creates opportunities for designing pesticides with improved efficacy and environmental profiles. Recent research trends in sustainable agriculture have increased interest in such advanced intermediates that can contribute to more targeted and eco-friendly pest control solutions.

The synthesis of CAS 1807202-94-3 typically involves multi-step processes starting from appropriately substituted benzene derivatives. Key synthetic challenges include the selective introduction of the difluoromethoxy group and control of regiochemistry during the chloromethylation step. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's commitment to sustainable manufacturing practices.

From a structural perspective, the phenylacetic acid core of this compound provides an excellent handle for further derivatization. The carboxylic acid functionality allows for easy conversion to esters, amides, or other derivatives, while the chloromethyl group offers reactivity for nucleophilic substitutions. The cyano group adds another dimension of reactivity, serving as a potential precursor for tetrazoles or carboxylic acid derivatives through hydrolysis.

Quality control of 5-Chloromethyl-3-cyano-2-(difluoromethoxy)phenylacetic acid requires sophisticated analytical techniques. High-performance liquid chromatography (HPLC) with UV detection is commonly employed for purity assessment, while nuclear magnetic resonance (NMR) spectroscopy, particularly ¹⁹F NMR, is essential for structural confirmation. The presence of fluorine atoms in the molecule makes ¹⁹F NMR an especially powerful tool for quality assurance.

The market for CAS 1807202-94-3 has shown steady growth, driven by increasing R&D activities in both pharmaceutical and agrochemical sectors. Custom synthesis providers and specialty chemical manufacturers have reported growing inquiries about this compound, particularly from companies focused on developing novel fluorinated active ingredients. The compound's stability under standard storage conditions (typically recommended at 2-8°C in airtight containers) contributes to its commercial viability.

Recent patent literature reveals several innovative applications of 5-Chloromethyl-3-cyano-2-(difluoromethoxy)phenylacetic acid derivatives. These include potential use in: 1) Non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects, 2) Next-generation herbicides with improved selectivity, and 3) Novel fungicides targeting resistant strains. The compound's versatility continues to inspire medicinal and agricultural chemists to explore new structural modifications.

For researchers working with 5-Chloromethyl-3-cyano-2-(difluoromethoxy)phenylacetic acid, proper handling procedures should be followed despite its non-classified status. Standard laboratory precautions including the use of personal protective equipment (gloves, goggles, lab coat) and adequate ventilation are recommended. The compound's material safety data sheet (MSDS) should be consulted for specific handling and disposal guidelines.

The future outlook for CAS 1807202-94-3 appears promising, with several factors contributing to its sustained relevance: 1) Continued demand for fluorinated pharmaceuticals, 2) Growing need for innovative agrochemicals to address food security challenges, and 3) Advancements in synthetic methodologies that may improve the compound's accessibility. As research into structure-activity relationships progresses, new applications for this versatile intermediate are likely to emerge.

In conclusion, 5-Chloromethyl-3-cyano-2-(difluoromethoxy)phenylacetic acid represents an important building block in contemporary chemical synthesis. Its unique combination of functional groups and the growing importance of fluorine chemistry in life sciences ensure that this compound will remain a valuable tool for researchers developing the next generation of pharmaceuticals and crop protection agents. The compound's commercial availability from specialty chemical suppliers facilitates its adoption in both academic and industrial settings.